Cas no 1483547-73-4 ((4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone)

• Product Name: (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone
• CAS No: 1483547-73-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5577824
• Update Time: 2025-05-19

(4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hydroxy-1-piperidinyl)(2-methyl-4-thiazolyl)-
• (4-Hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone
• (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone

• Inchi： 1S/C10H14N2O2S/c1-7-11-9(6-15-7)10(14)12-4-2-8(13)3-5-12/h6,8,13H,2-5H2,1H3
• InChI Key： MBKGMIHWQCITID-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)CC1)(C1=CSC(C)=N1)=O

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 412.5±35.0 °C(Predicted)
• pka: 14.41±0.20(Predicted)

Additional information on (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone

Professional Introduction to (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone (CAS No. 1483547-73-4)

(4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. With a CAS number of 1483547-73-4, this compound has been studied for its applications in the synthesis of novel drug candidates and as an intermediate in various chemical processes.

The molecular structure of (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone consists of a methanone core linked to two heterocyclic aromatic rings: a piperidine ring substituted with a hydroxyl group and a thiazole ring with a methyl group at the 2-position. This combination of functional groups makes the compound a versatile scaffold for further chemical modifications, enabling the development of molecules with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives, particularly those incorporating piperidine moieties. Thiazole-based compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the hydroxyl group in the piperidine ring enhances the compound's solubility and bioavailability, making it an attractive candidate for drug design.

One of the most compelling aspects of (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone is its potential role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The methanone moiety provides a reactive site for further functionalization, allowing chemists to introduce additional pharmacophores that can enhance binding affinity and selectivity.

The synthesis of (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis, followed by purification steps to isolate the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research applications.

Recent studies have highlighted the importance of (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone in the development of targeted therapies. For instance, researchers have demonstrated its utility in creating small molecule inhibitors that disrupt aberrant signaling pathways in cancer cells. The hydroxyl group on the piperidine ring interacts with biological targets in a manner that can modulate enzyme activity, leading to therapeutic effects. Additionally, the thiazole ring contributes to the compound's ability to cross cell membranes, enhancing its bioavailability.

The compound's structural features also make it a valuable tool for computational chemistry studies. Molecular modeling techniques have been employed to predict how (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone interacts with biological targets at the atomic level. These studies provide insights into binding mechanisms and help guide the design of next-generation drug candidates with improved efficacy and reduced side effects.

In conclusion, (4-hydroxypiperidin-1-yl)(2-methylthiazol-4-yl)methanone (CAS No. 1483547-73-4) represents a promising compound in pharmaceutical research. Its unique structural composition and potential biological activities make it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.